Cas no 56819-41-1 (Nickel,bis(N-phenylglycinato-N,O)-(9CI))

Nickel,bis(N-phenylglycinato-N,O)-(9CI) structure
56819-41-1 structure
Product Name:Nickel,bis(N-phenylglycinato-N,O)-(9CI)
CAS No:56819-41-1
MF:C16H16N2NiO4
MW:359.002645492554
CID:387021
PubChem ID:421258
Update Time:2025-04-19

Nickel,bis(N-phenylglycinato-N,O)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Nickel,bis(N-phenylglycinato-N,O)-(9CI)
    • carboxymethyl(phenyl)azanide,nickel(2+)
    • NSC132052
    • NSC-132052
    • 56819-41-1
    • Inchi: 1S/2C8H8NO2.Ni/c2*10-8(11)6-9-7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,10,11);/q2*-1;+2
    • InChI Key: YQGLNRITMIUCIS-UHFFFAOYSA-N
    • SMILES: [Ni+2].OC(C[N-]C1C=CC=CC=1)=O.OC(C[N-]C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 356.03100
  • Monoisotopic Mass: 358.046355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.6

Experimental Properties

  • Boiling Point: 359°Cat760mmHg
  • Flash Point: 170.9°C
  • PSA: 59.08000
  • LogP: 2.05960
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